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Compound of Interest

Compound Name: 2-Nonanol, 2-methyl-

CAS No.: 10297-57-1

Cat. No.: B087416

Get Quote

Technical Monograph: 2-Methyl-2-nonanol
Chemical Identity, Synthesis, and Metabolic Stability Profile

Executive Summary
2-Methyl-2-nonanol (CAS: 10297-57-1) is a tertiary aliphatic alcohol of the C10 series,

characterized by a unique combination of lipophilicity and metabolic resistance.[1][2] Unlike its

primary and secondary isomers, the tertiary hydroxyl group confers significant stability against

oxidative degradation, making it a valuable model for metabolic stability in drug design and a

persistent fixative in fragrance formulations. This guide provides a rigorous technical analysis of

its physicochemical properties, industrial synthesis via Grignard reagents, and its distinct

metabolic fate, tailored for researchers in pharmaceutical chemistry and toxicology.

Part 1: Chemical Identity & Physicochemical Profile
The structural integrity of 2-methyl-2-nonanol is defined by the steric bulk of the gem-dimethyl

group at the C2 position. This steric hindrance shields the hydroxyl group, influencing both its

reactivity (resistance to esterification) and its boiling point relative to linear isomers.
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Key Constants Table
Property Value Technical Note

CAS Registry Number 10297-57-1
Distinct from 2-Dodecanol

(10203-28-8)

IUPAC Name 2-Methylnonan-2-ol

Synonyms: 1,1-

Dimethyloctanol;

Heptyldimethylcarbinol

Molecular Formula
Molecular Weight: 158.28

g/mol

Appearance Colorless, viscous liquid
Characteristic fruity, oily,

slightly floral odor

Boiling Point 201.3°C (at 760 mmHg)
Experimental: 67–68°C @ 20

Torr [1]

Density 0.828 g/cm³ (at 25°C)
Lower density than water;

phase separates easily

LogP (Octanol/Water) ~3.6 (Estimated)

High lipophilicity; crosses

biological membranes

efficiently

Solubility Insoluble in water
Miscible with ethanol, diethyl

ether, and oils

Part 2: Synthesis & Manufacturing Protocol
Methodology: Grignard Addition to Ketones

The most robust synthetic route for 2-methyl-2-nonanol is the nucleophilic addition of a methyl

Grignard reagent to 2-nonanone. This route is preferred over hydration of alkenes due to higher

regioselectivity and yield.

Experimental Workflow
Reagent Preparation: Anhydrous conditions are critical. The reaction vessel must be purged

with nitrogen.
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Grignard Formation: Methylmagnesium chloride (MeMgCl) is generated in situ or purchased

as a solution in THF/Ether.

Nucleophilic Attack: 2-Nonanone is added dropwise to the Grignard reagent at 0°C to control

the exotherm. The carbonyl carbon (electrophile) is attacked by the methyl carbanion.

Hydrolysis: The resulting magnesium alkoxide intermediate is hydrolyzed using dilute

ammonium chloride (

) or sulfuric acid (

) to yield the free tertiary alcohol.

Reaction Mechanism Visualization
The following diagram illustrates the transformation from ketone to tertiary alcohol, highlighting

the critical intermediate state.
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Caption: Figure 1. Synthesis of 2-methyl-2-nonanol via Grignard reaction. The irreversible

addition of the methyl group to the ketone carbonyl forms a stable tertiary alcohol.

Part 3: Metabolic Fate & Toxicology (Drug
Development Context)
For pharmaceutical scientists, 2-methyl-2-nonanol serves as an excellent probe for metabolic

stability.

Resistance to Oxidative Clearance (Phase I)
Primary and secondary alcohols are rapidly oxidized by Alcohol Dehydrogenase (ADH) to

aldehydes and ketones, respectively. However, 2-methyl-2-nonanol lacks an
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-proton at the hydroxyl-bearing carbon.

Consequence: It is chemically impossible for ADH to oxidize this molecule to a carbonyl

compound.

Significance: This structural feature prolongs systemic half-life compared to linear isomers.

Any Phase I metabolism must occur via CYP450-mediated

-oxidation (at the terminal methyl group of the nonyl chain), which is a significantly slower
process.

Dependence on Phase II Conjugation
The primary clearance pathway is direct glucuronidation by UDP-glucuronosyltransferases

(UGTs).[3] The hydroxyl group acts as a nucleophile, attacking UDP-glucuronic acid to form the

water-soluble ether glucuronide, which is then excreted renally.

Metabolic Decision Tree
This pathway highlights the molecule's resistance to standard oxidative degradation.
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Caption: Figure 2. Metabolic fate of 2-methyl-2-nonanol. Note the complete blockade of the

ADH pathway, forcing clearance via Glucuronidation or slow CYP450 oxidation.

Toxicology Snapshot
Skin Irritation: Moderate irritant. The lipophilic tail allows penetration of the stratum corneum,

while the polar head group can disrupt lipid bilayers.

Systemic Toxicity: Generally low acute toxicity (oral LD50 > 2000 mg/kg in rodent models for

similar branched alcohols).

Sensitization: Low potential. Unlike aldehydes or primary alcohols which can form haptens

via protein binding (Schiff bases), the tertiary alcohol is relatively inert toward protein

nucleophiles.

Part 4: Applications
Pharmaceutical Formulation

Permeation Enhancer: Due to its LogP of ~3.6, it partitions effectively into the lipid domains

of the skin, potentially increasing the transdermal flux of co-administered hydrophilic drugs.

Stable Solvent: Useful in formulations requiring a polar solvent that will not oxidize to

potentially sensitizing aldehydes/acids upon storage.

Fragrance Industry[1][7][8][9][10]
Fixative Properties: The high boiling point (201°C) and low vapor pressure make it an

excellent fixative for floral and citrus notes.

Odor Profile: It imparts a "fruity, oily, floral" character, often used to add body and

substantivity to perfume compositions without introducing the instability associated with

aldehydes [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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